Cas no 500188-71-6 (Acetamide, 2-[(3,4,5,6,7,8-hexahydro-3-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-)

• Product Name: Acetamide, 2-[(3,4,5,6,7,8-hexahydro-3-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-
• CAS No: 500188-71-6
• MF: C₁₃H₁₅N₃O₂S₂
• MW: 309.4
• CID: 5469878
• PubChem ID: 793053
• Update Time: 2026-03-10

Acetamide, 2-[(3,4,5,6,7,8-hexahydro-3-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(3,4,5,6,7,8-hexahydro-3-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-
• WAY-300385
• BAS 01919913
• AKOS000589190
• 2-({4-METHYL-3-OXO-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),5-TRIEN-5-YL}SULFANYL)ACETAMIDE
• G71517
• 2-((3-Methyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide
• 500188-71-6

• Inchi： 1S/C13H15N3O2S2/c1-16-12(18)10-7-4-2-3-5-8(7)20-11(10)15-13(16)19-6-9(14)17/h2-6H2,1H3,(H2,14,17)
• InChI Key： KHMSSUQQKBQPES-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(C)C(=O)C2C3CCCCC=3SC=2N=1

Computed Properties

• Exact Mass: 309.06056908g/mol
• Monoisotopic Mass: 309.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Additional information on Acetamide, 2-[(3,4,5,6,7,8-hexahydro-3-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]-

Acetamide, 2-[(3,4,5,6,7,8-hexahydro-3-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]- and CAS No 500188-71-6: A Comprehensive Overview

Acetamide, 2-[(3,4,5,6,7,8-hexahydro-3-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]- (CAS No 500188-71-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity and structural complexity. The intricate architecture of this molecule makes it a subject of interest for chemists and biologists alike, particularly in the context of drug discovery and therapeutic intervention.

The molecular structure of Acetamide, 2-[(3,4,5,6,7,8-hexahydro-3-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]- features a benzothienopyrimidine core, which is a well-known scaffold in medicinal chemistry. This core structure is often modified to develop compounds with enhanced pharmacological properties. The presence of various functional groups in this molecule contributes to its unique chemical and biological characteristics. Specifically, the thioether linkage in the structure plays a crucial role in modulating the interactions of this compound with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the behavior of such complex molecules. These tools have been instrumental in predicting the binding affinities and mechanisms of action of Acetamide derivatives. Studies have shown that modifications around the benzothienopyrimidine core can significantly alter the pharmacokinetic properties of these compounds. This has led to the exploration of various synthetic pathways to optimize the yield and purity of Acetamide-based derivatives.

The synthesis of Acetamide, 2-[(3,4,5,6,7,8-hexahydro-3-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]- involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has been particularly effective in improving the efficiency of these synthetic processes. For instance, transition metal catalysts have been employed to facilitate cross-coupling reactions that are essential for constructing the benzothienopyrimidine scaffold.

In terms of biological activity, Acetamide derivatives have shown promise in several preclinical studies. These studies have highlighted the potential of this class of compounds in modulating various biological pathways. Notably, some derivatives have demonstrated inhibitory effects on enzymes that are involved in inflammatory responses and cancer progression. The thioether moiety in particular has been identified as a key structural element that contributes to these biological activities.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Acetamide-based compounds have undergone extensive in vitro and in vivo evaluations to assess their potential as therapeutic agents. These studies have provided valuable insights into the pharmacological profile of these compounds and have guided further optimization efforts. The results from these studies have been published in high-profile scientific journals and have contributed to the growing body of knowledge in medicinal chemistry.

One notable aspect of Acetamide derivatives is their solubility characteristics. The presence of polar functional groups enhances their solubility in water-based media, which is crucial for pharmaceutical applications. This property has made them suitable for formulation into various dosage forms such as oral tablets and injectable solutions. Additionally, their stability under different storage conditions has been a focus area for researchers aiming to develop long-lasting pharmaceutical products.

The future prospects for Acetamide-based compounds are promising. Ongoing research efforts are aimed at identifying new synthetic routes that can improve the accessibility and cost-effectiveness of these molecules. Furthermore, there is a growing interest in exploring their potential applications beyond traditional therapeutic areas such as agrochemicals and materials science. The versatility of this molecular scaffold makes it an attractive candidate for interdisciplinary research collaborations.

In conclusion, Acetamide (CAS No 500188-71-6) represents a fascinating example of how complex organic molecules can be engineered for specific biological functions. The combination of its intricate structure with demonstrated biological activity positions it as a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies for various diseases.